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Compound of Interest

Compound Name:
(Rac)-Atomoxetine D7

(hydrochloride)

Cat. No.: B12430913

Get Quote

Executive Summary: Immediate Action Card
Warning: (Rac)-Atomoxetine D7 HCl is a bioactive pharmaceutical ingredient (API) and a stable

isotope. It must be treated as Hazardous Chemical Waste, NOT as general trash or radioactive

waste (unless co-labeled with radioisotopes).
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Parameter Critical Specification

Compound Type
Deuterated Serotonin-Norepinephrine Reuptake

Inhibitor (SNRI)

Primary Hazards
Acute Toxicity (Oral), Serious Eye Damage,

Aquatic Toxicity

Waste Stream
High-Temperature Incineration (RCRA

Hazardous Waste)

Drain Disposal STRICTLY PROHIBITED (EPA Sewering Ban)

Radioactivity
None (Stable Isotope D7) – Do not place in

radioactive waste bins.

PPE Requirement

Nitrile gloves (double gloving recommended for

solutions), Safety Goggles, Lab Coat, N95/P100

respirator if handling powder outside a hood.

Technical Context & Hazard Identification
To ensure safety and compliance, operators must understand the physicochemical nature of

the waste they are handling.

Chemical Identity[1][2]
Compound: (Rac)-Atomoxetine D7 Hydrochloride

Nature: A racemic mixture of the deuterated form of Atomoxetine as a hydrochloride salt.

Significance: The "D7" designation indicates the presence of 7 deuterium atoms. While

chemically stable, this does not alter the biological toxicity profile compared to the non-

deuterated parent compound. The "HCl" indicates it is a salt, increasing water solubility and

bioavailability.

Hazard Profile (GHS Classification)
The following hazards dictate the disposal pathway. We treat the deuterated form with the

same rigor as the parent compound.
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H301 (Toxic if swallowed): High potency API. Ingestion of dust or contaminated residue

poses immediate health risks.

H318 (Causes serious eye damage): The HCl salt form can be corrosive/irritating to mucous

membranes.

H411 (Toxic to aquatic life with long-lasting effects): This is the primary driver for the

Prohibition of Drain Disposal. Atomoxetine bioaccumulates and disrupts aquatic ecosystems.

Disposal Workflow & Decision Logic
The following flowchart illustrates the decision logic for segregating (Rac)-Atomoxetine D7

waste. This system prevents cross-contamination of waste streams (e.g., mixing stable

isotopes with radioactive waste).
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Waste Generation:
(Rac)-Atomoxetine D7 HCl

Determine Physical State

Solid Waste
(Powder, contaminated wipes, PPE)

Solid

Liquid Waste
(Stock solutions in MeOH/Water)

Liquid

Is it mixed with
Radioisotopes (e.g., H3, C14)?

Radioactive Waste Stream
(Follow NRC/Local Rad Protocols)

Yes

Hazardous Chemical Waste
(RCRA Regulated)

No (Stable Isotope Only)

Container Selection:
Amber Glass or HDPE

Label: 'Toxic, Aquatic Hazard'

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating (Rac)-Atomoxetine D7 waste. Note the critical

checkpoint for radioactivity—D7 is stable and should not incur the high costs of radioactive

waste disposal unless mixed with other tracers.

Detailed Disposal Protocols
Solid Waste (Powder & Contaminated Debris)
Objective: Containment of potent dust and prevention of environmental leaching.[1]

Collection: Place all weighing boats, contaminated gloves, and residual powder into a clear

polyethylene bag (minimum 2 mil thickness).

Secondary Containment: Seal the bag and place it into a wide-mouth HDPE (High-Density

Polyethylene) drum or a screw-top pail dedicated to "Solid Toxic Waste."

Labeling: Affix a hazardous waste label.

Must read: "Hazardous Waste - Toxic Solids."

Constituents: "(Rac)-Atomoxetine D7 HCl."

Hazard Codes: "H301, H411."

Disposal Path: Transfer to EHS for incineration. Landfill disposal is prohibited for significant

quantities of APIs.

Liquid Waste (Stock Solutions & HPLC Effluent)
Objective: Prevent aquatic contamination and solvent incompatibility.

Solvent Compatibility: Atomoxetine D7 is often dissolved in Methanol or DMSO. Ensure the

waste container is compatible with the organic solvent carrier.

Segregation: Do NOT mix with acidic waste streams if the carrier solvent is incompatible

(e.g., mixing cyanide salts, though unlikely here).

Container: Use an amber glass bottle or chemically resistant carboy (HDPE/PTFE).
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Labeling:

Must read: "Hazardous Waste - Flammable/Toxic Liquid" (assuming Methanol solvent).

Constituents: "Methanol (99%), (Rac)-Atomoxetine D7 HCl (<1%)."

Disposal Path: Fuel blending or Incineration.

Empty Container Management (RCRA "P-Listed" vs.
Characteristic)
While Atomoxetine is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR 261.33,

best practice for potent APIs dictates treating the empty container as hazardous waste unless

triple-rinsed.

Protocol: Triple rinse the original vial with the solvent used for the stock solution (e.g.,

Methanol).

Rinsate: Pour the rinsate into the Liquid Waste container (see 4.2).

Vial: Deface the label and dispose of the glass vial in the "Laboratory Glass" bin only after

triple rinsing. If rinsing is not feasible, dispose of the entire vial as Solid Toxic Waste.

Emergency Spillage Procedures
Scenario: Accidental release of powder (10-100 mg) on the benchtop.

Evacuate & Isolate: Clear the immediate area. If the spill is >1g or outside a fume hood,

evacuate the lab.

PPE Upgrade: Wear safety goggles, double nitrile gloves, and a lab coat. If dust is airborne,

use an N95 or P100 respirator.

Containment (Dry): Do NOT dry sweep, as this generates dust.

Cover the spill with a damp paper towel (dampened with water or methanol) to suppress

dust.
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Cleanup:

Wipe up the material using the damp towels.

Clean the surface three times with soap and water.

Verify decontamination (UV light can sometimes detect fluorescent residues, though

Atomoxetine fluorescence is weak; rely on thorough scrubbing).

Waste Generation: Place all cleanup materials into the Solid Toxic Waste stream.

Regulatory Compliance & Grounding
This protocol is grounded in the following regulatory frameworks. Adherence ensures protection

against legal liability and environmental fines.

EPA "Sewering Ban" (40 CFR Part 266 Subpart P): The EPA prohibits the discharge of

hazardous waste pharmaceuticals to a sewer system.[2][3] This applies to all healthcare

facilities and is the standard of care for research laboratories handling APIs [1].

RCRA Hazardous Waste Determination (40 CFR 262.11): Generators must determine if

waste is hazardous. Atomoxetine D7 exhibits toxicity characteristics (H301) and aquatic

toxicity (H411), mandating management as hazardous waste [2].

Stable Isotope Handling: Deuterated compounds are not regulated by the Nuclear

Regulatory Commission (NRC) as radioactive materials. They are regulated solely based on

their chemical toxicity [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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